Cas no 294857-04-8 (2-(chloromethyl)-3-(methoxymethyl)furan)

• Product Name: 2-(chloromethyl)-3-(methoxymethyl)furan
• CAS No: 294857-04-8
• MF: C₇H₉ClO₂
• MW: 160.598161458969
• CID: 6305282
• PubChem ID: 21422143
• Update Time: 2025-05-27

2-(chloromethyl)-3-(methoxymethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-3-(methoxymethyl)furan
• 294857-04-8
• AKOS006374548
• EN300-1981953

• Inchi： 1S/C7H9ClO2/c1-9-5-6-2-3-10-7(6)4-8/h2-3H,4-5H2,1H3
• InChI Key： KXNQAJBLJWAFLL-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CO1)COC

Computed Properties

• Exact Mass: 160.0291072g/mol
• Monoisotopic Mass: 160.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 22.4Ų

Additional information on 2-(chloromethyl)-3-(methoxymethyl)furan

Comprehensive Overview of 2-(chloromethyl)-3-(methoxymethyl)furan (CAS No. 294857-04-8)

2-(Chloromethyl)-3-(methoxymethyl)furan, identified by its CAS number 294857-04-8, is a specialized furan derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound has garnered attention due to its unique structural features, combining a chloromethyl group and a methoxymethyl substituent on the furan ring. Researchers and industries are increasingly exploring its potential in the development of novel materials and bioactive molecules, aligning with the growing demand for sustainable and efficient chemical processes.

The molecular structure of 2-(chloromethyl)-3-(methoxymethyl)furan offers versatility in chemical reactions, particularly in cross-coupling and functionalization processes. Its chloromethyl group serves as a reactive site for nucleophilic substitutions, while the methoxymethyl moiety enhances solubility and stability in various solvents. These properties make it a valuable building block for synthesizing complex organic frameworks, a topic frequently searched by chemists and material scientists seeking high-performance intermediates.

In recent years, the demand for green chemistry and sustainable synthesis has driven interest in compounds like 2-(chloromethyl)-3-(methoxymethyl)furan. Its potential role in reducing waste and improving atom economy aligns with global trends toward environmentally friendly industrial practices. Online searches for eco-friendly furan derivatives and low-toxicity reagents highlight this shift, making the compound a subject of academic and industrial research.

From a technical perspective, the synthesis of CAS 294857-04-8 involves controlled reactions to ensure high purity and yield. Advanced analytical techniques such as NMR spectroscopy and HPLC are employed to characterize the compound, addressing common queries about quality control in chemical manufacturing. The compound’s stability under various conditions is also a key consideration for storage and transportation, a concern often raised by logistics professionals and lab managers.

Beyond its chemical properties, 2-(chloromethyl)-3-(methoxymethyl)furan is explored for applications in agrochemicals and flavor/fragrance industries. Its furan core is a recurring motif in biologically active molecules, sparking discussions about its potential in drug discovery—a trending topic in pharmaceutical forums. Searches for furan-based scaffolds and heterocyclic compound applications further underscore its relevance.

To address safety and regulatory compliance, handling 294857-04-8 requires adherence to standard laboratory protocols. While not classified as hazardous under common guidelines, proper ventilation and protective equipment are recommended, reflecting the broader industry focus on occupational health and chemical safety best practices—a frequently searched topic among professionals.

In summary, 2-(chloromethyl)-3-(methoxymethyl)furan (CAS No. 294857-04-8) represents a multifaceted compound with promising applications across diverse fields. Its structural adaptability, combined with the rising interest in sustainable chemistry and functional materials, positions it as a compound of enduring scientific and industrial value.